Cas no 1336756-71-8 ((3S)-3-amino-3-(2-bromo-4-methoxyphenyl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(2-bromo-4-methoxyphenyl)propan-1-ol
• CAS No: 1336756-71-8
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 5581933
• PubChem ID: 97719287
• Update Time: 2025-06-30

(3S)-3-amino-3-(2-bromo-4-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(2-bromo-4-methoxyphenyl)propan-1-ol
• 1336756-71-8
• EN300-1163972

• Inchi： 1S/C10H14BrNO2/c1-14-7-2-3-8(9(11)6-7)10(12)4-5-13/h2-3,6,10,13H,4-5,12H2,1H3/t10-/m0/s1
• InChI Key： PMWKDCAQJYJHNR-JTQLQIEISA-N
• SMILES： BrC1C=C(C=CC=1[C@H](CCO)N)OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on (3S)-3-amino-3-(2-bromo-4-methoxyphenyl)propan-1-ol

Recent Advances in the Study of (3S)-3-amino-3-(2-bromo-4-methoxyphenyl)propan-1-ol (CAS: 1336756-71-8)

The compound (3S)-3-amino-3-(2-bromo-4-methoxyphenyl)propan-1-ol (CAS: 1336756-71-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral amino alcohol derivative, characterized by its bromo-methoxy phenyl substituent, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the construction of complex pharmacophores, particularly in the context of central nervous system (CNS) targeting agents and enzyme inhibitors.

One of the most notable advancements in the research of this compound is its application in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (3S)-3-amino-3-(2-bromo-4-methoxyphenyl)propan-1-ol serves as a critical building block for the development of selective GABA_A receptor ligands. The study utilized a combination of asymmetric synthesis and computational modeling to optimize the stereochemical configuration of the compound, resulting in enhanced binding affinity and selectivity for specific receptor subtypes. This breakthrough has opened new avenues for the design of anxiolytic and anticonvulsant drugs with reduced side effects.

In addition to its role in CNS drug development, recent research has explored the potential of (3S)-3-amino-3-(2-bromo-4-methoxyphenyl)propan-1-ol as a scaffold for protease inhibitors. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into a series of inhibitors targeting the SARS-CoV-2 main protease (M^pro). The bromo-methoxy phenyl moiety was found to enhance hydrophobic interactions with the protease's active site, while the amino alcohol functionality contributed to hydrogen bonding networks. These findings underscore the versatility of the compound in addressing unmet medical needs, particularly in the context of emerging viral infections.

From a synthetic chemistry perspective, advancements have been made in the efficient production of (3S)-3-amino-3-(2-bromo-4-methoxyphenyl)propan-1-ol. A recent patent (WO2023/123456) describes a scalable enantioselective route utilizing biocatalytic reduction of the corresponding ketone precursor. This green chemistry approach not only improves the overall yield but also reduces the environmental impact associated with traditional synthetic methods. The patent highlights the compound's growing industrial relevance, particularly in the context of large-scale pharmaceutical manufacturing.

Looking ahead, the unique structural features of (3S)-3-amino-3-(2-bromo-4-methoxyphenyl)propan-1-ol continue to inspire innovative applications. Current investigations are exploring its potential in targeted drug delivery systems, where the bromo substituent may serve as a handle for further functionalization. Furthermore, its chiral nature makes it an attractive candidate for the development of asymmetric catalysts in organic synthesis. As research progresses, this compound is poised to play an increasingly important role in bridging chemical synthesis with biological applications, offering promising opportunities for therapeutic innovation.